Cas no 10050-04-1 (Dodecane,1-[[2-(dodecylthio)ethyl]thio]-)

• Product name: Dodecane,1-[[2-(dodecylthio)ethyl]thio]-
• CAS No: 10050-04-1
• MF: C₂₆H₅₄S₂
• MW: 430.83696603775
• CID: 201297
• PubChem ID: 24875

Dodecane,1-[[2-(dodecylthio)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Dodecane,1-[[2-(dodecylthio)ethyl]thio]-
• 1-(2-dodecylsulfanylethylsulfanyl)dodecane
• 13,16-Dithiaoctacosane
• 1,2-Bis-dodecylmercapto-aethan
• 1,2-Bis-dodecylmercapto-ethan
• 1,2-bis-dodecylmercapto-ethane
• 1,2-bis-dodecylsulfanyl-ethane
• 1,2-di(n-dodecylmercapto)ethane
• 1.2-Bis-dodecylmercapto-aethan
• AC1L2NQK
• BRN 1786845
• Dithioaethylenglykol-didodecylaether
• LS-63154
• NSC508903
• WLN: 12S2S12
• NSC-508903
• DTXSID10143351
• 96NT3DHX9Y
• ETHANE, 1,2-BIS(DODECYLTHIO)-
• 1,2-BIS(DODECYLTHIO)ETHANE
• DODECANE, 1-((2-(DODECYLTHIO)ETHYL)THIO)-
• 10050-04-1
• Dodecane,1'-[1,2-ethanediylbis(thio)]bis-
• UNII-96NT3DHX9Y
• SCHEMBL11596530
• NSC 508903
• 1-((2-(DODECYLTHIO)ETHYL)THIO)DODECANE
• 3-01-00-02134 (Beilstein Handbook Reference)
• 1,2-DILAURYL DITHIOETHYLENE
• Dodecane, 1,1'-(1,2-ethanediylbis(thio))bis-

• Inchi： InChI=1S/C26H54S2/c1-3-5-7-9-11-13-15-17-19-21-23-27-25-26-28-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3
• InChI Key： WXXCXXVZIQCGNZ-UHFFFAOYSA-N
• SMILES： C(SCCSCCCCCCCCCCCC)CCCCCCCCCCC

Computed Properties

• Exact Mass: 430.36702
• Monoisotopic Mass: 430.36669407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 25
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0
• LogP: 10.29460